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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171 Get Quote

An In-depth Technical Guide to 4-Ethoxybenzoic Acid: Molecular Structure and Properties

This guide provides a comprehensive overview of 4-Ethoxybenzoic acid, a versatile aromatic

carboxylic acid. It is intended for researchers, scientists, and professionals in drug development

and chemical synthesis. The document details the compound's molecular structure,

physicochemical properties, and provides a representative analytical protocol.

Molecular Structure and Identification
4-Ethoxybenzoic acid, also known as p-ethoxybenzoic acid, is an organic compound

characterized by a benzene ring substituted with a carboxylic acid group and an ethoxy group

at the para (1,4) position.[1][2] This structure makes it a valuable intermediate in the synthesis

of more complex molecules, including pharmaceuticals, liquid crystals, and specialty polymers.

[2][3] The ethoxy group enhances its solubility and reactivity compared to unsubstituted

benzoic acid.[2]

Chemical Structure:

The structure consists of a central benzene ring. A carboxyl group (-COOH) is attached to the

first carbon, and an ethoxy group (-OCH2CH3) is attached to the fourth carbon.

Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)O[1][4] InChI Key: SHSGDXCJYVZFTP-

UHFFFAOYSA-N[1]
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Physicochemical and Pharmacological Data
The key quantitative properties of 4-Ethoxybenzoic acid are summarized in the table below

for easy reference.

Property Value Reference(s)

Molecular Formula C₉H₁₀O₃ [2][5]

Molecular Weight 166.17 g/mol [3][4]

Appearance
White to light yellow crystalline

powder
[1][2][3]

Melting Point 197-199 °C (lit.) [3]

Purity
≥ 99% (HPLC), >98.0% (GC)

(T)
[2][5]

CAS Number 619-86-3 [1][2][5]

PubChem CID 12093 [1][2]

EC Number 210-616-3 [1]

MDL Number MFCD00002545 [2]

Experimental Protocols: Analytical Method
While specific synthetic preparations can vary, the analysis of 4-Ethoxybenzoic acid is crucial

for purity and quantification. High-Performance Liquid Chromatography (HPLC) is a common

and effective method. The following is a representative protocol adapted from methodologies

for similar aromatic carboxylic acids.[6]

Objective: To determine the purity of a 4-Ethoxybenzoic acid sample using HPLC with UV

detection.

Instrumentation and Reagents:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.
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C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: Acetonitrile and water (with 0.1% phosphoric acid), in an appropriate ratio

(e.g., 60:40 v/v).

Solvent for sample preparation: Acetonitrile or Methanol (HPLC grade).

4-Ethoxybenzoic acid reference standard.

Procedure:

Standard Preparation: Accurately weigh and dissolve the 4-Ethoxybenzoic acid reference

standard in the solvent to prepare a stock solution of known concentration (e.g., 1 mg/mL).

Prepare a series of working standards by serial dilution.

Sample Preparation: Accurately weigh and dissolve the test sample in the solvent to achieve

a concentration within the range of the working standards.

Chromatographic Conditions:

Column: C18 reverse-phase column.

Mobile Phase: Isocratic elution with a filtered and degassed mixture of acetonitrile and

acidified water.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detector Wavelength: Set to the maximum absorbance wavelength (λmax) of 4-
Ethoxybenzoic acid, determined by a UV scan.

Column Temperature: Ambient or controlled (e.g., 25 °C).

Analysis: Inject the standard solutions to generate a calibration curve. Inject the sample

solution.
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Quantification: Identify the peak corresponding to 4-Ethoxybenzoic acid in the sample

chromatogram by comparing its retention time with that of the standard. Calculate the

concentration and purity based on the peak area and the calibration curve.

Visualization of Molecular Relationships
The following diagram illustrates the key structural components of the 4-Ethoxybenzoic acid
molecule.
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Structural components of 4-Ethoxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. chemimpex.com [chemimpex.com]

3. 4-Ethoxybenzoic acid | 619-86-3 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1664171?utm_src=pdf-body
https://www.benchchem.com/product/b1664171?utm_src=pdf-body
https://www.benchchem.com/product/b1664171?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664171?utm_src=pdf-body
https://www.benchchem.com/product/b1664171?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/4-ethoxybenzoic-acid-dic5934.html
https://www.chemimpex.com/products/26839
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9679793.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 4-Ethoxybenzoic acid | C9H10O3 | CID 12093 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 4-Ethoxybenzoic Acid | CymitQuimica [cymitquimica.com]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [4-Ethoxybenzoic acid molecular structure and weight.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664171#4-ethoxybenzoic-acid-molecular-structure-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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